TAUROHYODEOXYCHOLIC ACID SODIUM SALT
TAUROHYODEOXYCHOLIC ACID SODIUM SALT
Brand Name:
Vulcanchem
CAS No.:
110026-03-4
VCID:
VC0022205
InChI:
InChI=1S/C26H45NO6S.Na/c1-16(4-7-24(30)27-12-13-34(31,32)33)19-5-6-20-18-15-23(29)22-14-17(28)8-10-26(22,3)21(18)9-11-25(19,20)2;/h16-23,28-29H,4-15H2,1-3H3,(H,27,30)(H,31,32,33);/q;+1/p-1/t16-,17-,18+,19-,20+,21+,22+,23+,25-,26-;/m1./s1
SMILES:
CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(CCC3C2CC(C4C3(CCC(C4)O)C)O)C.[Na+]
Molecular Formula:
C26H44NNaO6S
Molecular Weight:
521.689
TAUROHYODEOXYCHOLIC ACID SODIUM SALT
CAS No.: 110026-03-4
Main Products
VCID: VC0022205
Molecular Formula: C26H44NNaO6S
Molecular Weight: 521.689
| CAS No. | 110026-03-4 |
|---|---|
| Product Name | TAUROHYODEOXYCHOLIC ACID SODIUM SALT |
| Molecular Formula | C26H44NNaO6S |
| Molecular Weight | 521.689 |
| IUPAC Name | sodium;2-[[(4R)-4-[(3R,5R,6S,8S,9S,10R,13R,14S,17R)-3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonate |
| Standard InChI | InChI=1S/C26H45NO6S.Na/c1-16(4-7-24(30)27-12-13-34(31,32)33)19-5-6-20-18-15-23(29)22-14-17(28)8-10-26(22,3)21(18)9-11-25(19,20)2;/h16-23,28-29H,4-15H2,1-3H3,(H,27,30)(H,31,32,33);/q;+1/p-1/t16-,17-,18+,19-,20+,21+,22+,23+,25-,26-;/m1./s1 |
| Standard InChIKey | VNQXUJQHLHHTRC-WMWRQJSFSA-M |
| SMILES | CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(CCC3C2CC(C4C3(CCC(C4)O)C)O)C.[Na+] |
| PubChem Compound | 90478527 |
| Last Modified | Nov 11 2021 |
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